Sodium 2-(4-bromophenoxy)-2,2-difluoroacetate

• IUPAC Name: sodium;2-(4-bromophenoxy)-2,2-difluoroacetate
• InChI: InChI=1S/C8H5BrF2O3.Na/c9-5-1-3-6(4-2-5)14-8(10,11)7(12)13;/h1-4H,(H,12,13);/q;+1/p-1
• InChI Key: RVEDGJUWXXQGRV-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1OC(C(=O)[O-])(F)F)Br.[Na+]
• Molecular Formula: C8H4BrF2NaO3
• Molecular Weight: 289.01 g/mol
• CAS No.: 2253630-53-2

Description

Sodium 2-(4-bromophenoxy)-2,2-difluoroacetate is a useful research compound. Its molecular formula is C8H4BrF2NaO3 and its molecular weight is 289.008. The purity is usually 95%.
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Scientific Research Applications

Decomposition and Formation

Sodium 2-(4-bromophenoxy)-2,2-difluoroacetate's decomposition in aqueous sodium hydroxide at high temperatures results in debromination and the formation of various aliphatic and aromatic compounds, including phenol and cresol. This process is notably faster at higher temperatures and with increased NaOH concentration, with oxygen presence leading to carboxylic acids formation (Uchida, Furusawa, & Okuwaki, 2003).

Synthesis of Enzyme Inhibitors

In medicinal chemistry, derivatives of this compound, like sodium 4(S)-[(tert-butyloxycarbonyl)amino]-2,2-difluoro-3(S)- and -3(R)-[(4-methoxyphenyl)amino]-6-methylheptanoates, are synthesized as intermediates for enzyme inhibitors. These compounds have shown inhibitory effects on enzymes like renin, indicating potential therapeutic applications (Thaisrivongs, Schostarez, Pals, & Turner, 1987).

Catalytic Applications

This compound is also relevant in the field of catalysis. For instance, sodium triacetoxyborohydride is used as a reducing agent for the reductive amination of aldehydes and ketones, a process in which this compound could play a role in various reactions (Abdel-Magid, Carson, Harris, Maryanoff, & Shah, 1996).

Material Synthesis

Additionally, in the synthesis of materials like nanoparticles, this compound's derivatives are used for their unique properties. For example, sodium monofluoroacetate is employed in the preparation of various metal nanoparticles and is crucial in their stabilization and catalytic activities (Islam, Saenz-Arana, Wang, Bernal, & Noveron, 2018).

Analytical Chemistry

In analytical chemistry, this compound derivatives are utilized in methods like capillary zone electrophoresis for the determination of related compounds. This application is significant in detecting toxic substances, demonstrating the compound's role in safety and environmental monitoring (Guan, Wu, & Luo, 1996).

Safety and Hazards

Safety data sheets for related compounds provide information on hazards, safety precautions, and first aid measures.

Future Directions

Future research could focus on the synthesis, characterization, and potential applications of “Sodium 2-(4-bromophenoxy)-2,2-difluoroacetate” and related compounds.